Cas no 898769-22-7 (2',4'-Dichloro-3-(4-methylphenyl)propiophenone)

• Product name: 2',4'-Dichloro-3-(4-methylphenyl)propiophenone
• CAS No: 898769-22-7
• MF: C₁₆H₁₄Cl₂O
• MW: 293.187762737274
• MDL: MFCD07699637
• CID: 994166
• PubChem ID: 24725752

2',4'-Dichloro-3-(4-methylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dichlorophenyl)-3-(4-methylphenyl)propan-1-one
• 2',4'-DICHLORO-3-(4-METHYLPHENYL)PROPIOPHENONE
• DTXSID00644145
• AKOS016021476
• MFCD07699637
• 898769-22-7
• 2',4'-Dichloro-3-(4-methylphenyl)propiophenone

• MDL： MFCD07699637
• Inchi： InChI=1S/C16H14Cl2O/c1-11-2-4-12(5-3-11)6-9-16(19)14-8-7-13(17)10-15(14)18/h2-5,7-8,10H,6,9H2,1H3
• InChI Key： HUVVJBRERDSNOE-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)CCC(=O)C2=C(C=C(C=C2)Cl)Cl

Computed Properties

• Exact Mass: 292.04200
• Monoisotopic Mass: 292.0421705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 5.1

Experimental Properties

• PSA: 17.07000
• LogP: 5.11730

2',4'-Dichloro-3-(4-methylphenyl)propiophenone Security Information

2',4'-Dichloro-3-(4-methylphenyl)propiophenone Customs Data

• HS CODE：2914700090
• Customs Data：

  China Customs Code:

  2914700090

  Overview:

  2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 2',4'-Dichloro-3-(4-methylphenyl)propiophenone

Latest Research on 2',4'-Dichloro-3-(4-methylphenyl)propiophenone (CAS: 898769-22-7): A Comprehensive Review

2',4'-Dichloro-3-(4-methylphenyl)propiophenone (CAS: 898769-22-7) is a chemical compound of significant interest in the field of medicinal chemistry and drug development. Recent studies have explored its potential applications as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. This research briefing aims to provide an up-to-date overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and potential applications in drug discovery.

Recent advancements in synthetic chemistry have highlighted the role of 2',4'-Dichloro-3-(4-methylphenyl)propiophenone as a versatile building block for the construction of complex molecular architectures. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of selective kinase inhibitors, which are of great interest in oncology research. The compound's unique structural features, including the dichloro and methylphenyl substituents, contribute to its ability to interact with specific biological targets, making it a valuable tool in drug design.

Pharmacological evaluations of derivatives derived from 2',4'-Dichloro-3-(4-methylphenyl)propiophenone have revealed promising activity against a range of disease targets. For instance, a recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that certain analogs exhibit potent anti-inflammatory and analgesic properties, with mechanisms of action involving the modulation of COX-2 and NF-κB pathways. These findings suggest potential applications in the treatment of chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its pharmacological potential, the compound has also been investigated for its physicochemical properties. A 2023 study in the Journal of Pharmaceutical Sciences characterized its solubility, stability, and crystallinity, providing critical data for formulation development. These properties are essential for optimizing the bioavailability and delivery of drug candidates derived from this scaffold, ensuring their suitability for clinical development.

Despite these promising developments, challenges remain in the optimization of 2',4'-Dichloro-3-(4-methylphenyl)propiophenone-based compounds. Issues such as metabolic stability and selectivity need to be addressed to enhance their therapeutic potential. Ongoing research is focused on structural modifications to improve these properties, as highlighted in a recent review in Drug Discovery Today (2024). Collaborative efforts between chemists, biologists, and pharmacologists are expected to drive further advancements in this area.

In conclusion, 2',4'-Dichloro-3-(4-methylphenyl)propiophenone (CAS: 898769-22-7) represents a promising scaffold in medicinal chemistry, with diverse applications in drug discovery. Its unique structural features and demonstrated biological activities make it a valuable candidate for further investigation. Future research should focus on addressing current limitations and exploring new therapeutic avenues, paving the way for the development of innovative treatments.